3,3',5'-Triiodo-L-thyronine

• CAS No.: 5817-39-0
• Product Name: 3,3',5'-Triiodo-L-thyronine
• Molecular Formula: C15H12I3NO4
• Molecular Weight: 650.97 g/mol
• IUPAC Name: (2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3-iodophenyl]propanoic acid
• Standard InChI: InChI=1S/C15H12I3NO4/c16-9-3-7(4-12(19)15(21)22)1-2-13(9)23-8-5-10(17)14(20)11(18)6-8/h1-3,5-6,12,20H,4,19H2,(H,21,22)/t12-/m0/s1
• Standard InChIKey: HZCBWYNLGPIQRK-LBPRGKRZSA-N
• Isomeric SMILES: C1=CC(=C(C=C1C[C@@H](C(=O)O)N)I)OC2=CC(=C(C(=C2)I)O)I
• SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C(=C2)I)O)I
• Canonical SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C(=C2)I)O)I
• Appearance: Solid powder
• Description: 3,3',5'-triiodo-L-thyronine is a 3,3',5'-triiodothyronine. It is a tautomer of a 3,3',5'-triiodo-L-thyronine zwitterion.; A metabolite of THYROXINE, formed by the peripheral enzymatic monodeiodination of T4 at the 5 position of the inner ring of the iodothyronine nucleus.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3,3',5'-Triiodothyronine; 3,3,5 Triiodothyronine; 3,3,5-Triiodothyronine; Reverse T3 Thyroid hormone; Reverse Triiodothyronine; Triiodothyronine, Reverse
• Reference: 1: De Angelis M, Giesert F, Finan B, Clemmensen C, Müller TD, Vogt-Weisenhorn D, Tschöp MH, Schramm KW. Determination of thyroid hormones in mouse tissues by isotope-dilution microflow liquid chromatography-mass spectrometry method. J Chromatogr B Analyt Technol Biomed Life Sci. 2016 Oct 15;1033-1034:413-420. doi: 10.1016/j.jchromb.2016.08.037. Epub 2016 Aug 26. PubMed PMID: 27649501.; 2: Perrotta C, De Palma C, Clementi E, Cervia D. Hormones and immunity in cancer: are thyroid hormones endocrine players in the microglia/glioma cross-talk? Front Cell Neurosci. 2015 Jun 23;9:236. doi: 10.3389/fncel.2015.00236. eCollection 2015. PubMed PMID: 26157361; PubMed Central PMCID: PMC4477169.; 3: Santoro AB, Vargens DD, Barros Filho Mde C, Bulzico DA, Kowalski LP, Meirelles RM, Paula DP, Neves RR, Pessoa CN, Struchine CJ, Suarez-Kurtz G. Effect of UGT1A1, UGT1A3, DIO1 and DIO2 polymorphisms on L-thyroxine doses required for TSH suppression in patients with differentiated thyroid cancer. Br J Clin Pharmacol. 2014 Nov;78(5):1067-75. doi: 10.1111/bcp.12437. PubMed PMID: 24910925; PubMed Central PMCID: PMC4243881.; 4: Zhang X, Tian H, Wang W, Ru S. Exposure to monocrotophos pesticide causes disruption of the hypothalamic-pituitary-thyroid axis in adult male goldfish (Carassius auratus). Gen Comp Endocrinol. 2013 Nov 1;193:158-66. doi: 10.1016/j.ygcen.2013.08.003. Epub 2013 Aug 12. PubMed PMID: 23948368.; 5: Kunisue T, Eguchi A, Iwata H, Tanabe S, Kannan K. Analysis of thyroid hormones in serum of Baikal seals and humans by liquid chromatography-tandem mass spectrometry (LC-MS/MS) and immunoassay methods: application of the LC-MS/MS method to wildlife tissues. Environ Sci Technol. 2011 Dec 1;45(23):10140-7. doi: 10.1021/es203002a. Epub 2011 Nov 8. PubMed PMID: 22035339.; 6: Kunisue T, Fisher JW, Kannan K. Modulation of thyroid hormone concentrations in serum of rats coadministered with perchlorate and iodide-deficient diet. Arch Environ Contam Toxicol. 2011 Jul;61(1):151-8. doi: 10.1007/s00244-011-9677-8. Epub 2011 May 15. PubMed PMID: 21573761.; 7: Kunisue T, Fisher JW, Kannan K. Determination of six thyroid hormones in the brain and thyroid gland using isotope-dilution liquid chromatography/tandem mass spectrometry. Anal Chem. 2011 Jan 1;83(1):417-24. doi: 10.1021/ac1026995. Epub 2010 Dec 1. PubMed PMID: 21121614.; 8: Kunisue T, Fisher JW, Fatuyi B, Kannan K. A method for the analysis of six thyroid hormones in thyroid gland by liquid chromatography-tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2010 Jul 1;878(21):1725-30. doi: 10.1016/j.jchromb.2010.04.031. Epub 2010 Apr 28. PubMed PMID: 20466602.; 9: Monette MY, Björnsson BT, McCormick SD. Effects of short-term acid and aluminum exposure on the parr-smolt transformation in Atlantic salmon (Salmo salar): disruption of seawater tolerance and endocrine status. Gen Comp Endocrinol. 2008 Aug;158(1):122-30. doi: 10.1016/j.ygcen.2008.05.014. Epub 2008 May 29. Erratum in: Gen Comp Endocrinol. 2009 Jan 1;160(1):109. PubMed PMID: 18606407.; 10: Bhargava M, Runyon MR, Smirnov D, Lei J, Groppoli TJ, Mariash CN, Wangensteen OD, Ingbar DH. Triiodo-L-thyronine rapidly stimulates alveolar fluid clearance in normal and hyperoxia-injured lungs. Am J Respir Crit Care Med. 2008 Sep 1;178(5):506-12. doi: 10.1164/rccm.200709-1429OC. Epub 2008 Jun 12. PubMed PMID: 18556623; PubMed Central PMCID: PMC2542429.; 11: Broughton SK, Chen H, Riddle A, Kuhn SE, Nagalla S, Roberts CT Jr, Back SA. Large-scale generation of highly enriched neural stem-cell-derived oligodendroglial cultures: maturation-dependent differences in insulin-like growth factor-mediated signal transduction. J Neurochem. 2007 Feb;100(3):628-38. PubMed PMID: 17263792.; 12: Kawakami Y, Shin DH, Kitano T, Adachi S, Yamauchi K, Ohta H. Transactivation activity of thyroid hormone receptors in fish (Conger myriaster) in response to thyroid hormones. Comp Biochem Physiol B Biochem Mol Biol. 2006 Aug;144(4):503-9. Epub 2006 May 19. PubMed PMID: 16820313.; 13: Cruz R, Chávez-Gutiérrez L, Joseph-Bravo P, Charli JL. 3,3',5'-triiodo-L-thyronine reduces efficiency of mRNA knockdown by antisense oligodeoxynucleotides: a study with pyroglutamyl aminopeptidase II in adenohypophysis. Oligonucleotides. 2004;14(3):176-90. PubMed PMID: 15625913.; 14: Lei J, Nowbar S, Mariash CN, Ingbar DH. Thyroid hormone stimulates Na-K-ATPase activity and its plasma membrane insertion in rat alveolar epithelial cells. Am J Physiol Lung Cell Mol Physiol. 2003 Sep;285(3):L762-72. Epub 2003 May 9. PubMed PMID: 12740220.; 15: Vargas MA, Cisneros M, Joseph-Bravo P, Charli JL. Regulation of adenohypophyseal pyroglutamyl aminopeptidase II activity by thyrotropin-releasing hormone and phorbol esters. Endocrine. 2000 Dec;13(3):267-72. PubMed PMID: 11216637.; 16: Beuckmann CT, Aoyagi M, Okazaki I, Hiroike T, Toh H, Hayaishi O, Urade Y. Binding of biliverdin, bilirubin, and thyroid hormones to lipocalin-type prostaglandin D synthase. Biochemistry. 1999 Jun 22;38(25):8006-13. PubMed PMID: 10387044.; 17: Huang CJ, Geller HM, Green WL, Craelius W. Acute effects of thyroid hormone analogs on sodium currents in neonatal rat myocytes. J Mol Cell Cardiol. 1999 Apr;31(4):881-93. PubMed PMID: 10329215.; 18: Morales A, Lachuer J, Duchamp C, Vera N, Georges B, Cohen-Adad F, Moulin C, Barré H. Tissue-specific modulation of rat glucagon receptor mRNA by thyroid status. Mol Cell Endocrinol. 1998 Sep 25;144(1-2):71-81. PubMed PMID: 9863628.; 19: Chomard P, Seguin C, Loireau A, Autissier N, Artur Y. Effects of iodotyrosines, thyronines, iodothyroacetic acids and thyromimetic analogues on in vitro copper-induced oxidation of low-density lipoproteins. Biochem Pharmacol. 1998 May 15;55(10):1591-601. PubMed PMID: 9633995.; 20: McLeese J, Waytiuk A, Eales JG. Factors influencing the steady-state distribution and exchange of thyroid hormones between red blood cells and plasma of rainbow trout, Oncorhynchus mykiss. Gen Comp Endocrinol. 1998 Feb;109(2):259-68. PubMed PMID: 9473370.
• PubChem Compound: 644280
• Last Modified: Nov 11 2021